Cas no 84225-95-6 (Raclopride)

Raclopride is a selective dopamine D2/D3 receptor antagonist, widely utilized in neuroscience research due to its high affinity and specificity for these receptor subtypes. Its primary application lies in studying dopaminergic pathways, particularly in the context of psychiatric disorders, addiction, and Parkinson's disease. Raclopride is frequently employed in positron emission tomography (PET) imaging as a radioligand ([11C]Raclopride) to quantify D2/D3 receptor availability in vivo. Its well-characterized pharmacokinetics and reversible binding make it a reliable tool for investigating dopamine dynamics. The compound's stability and reproducibility in experimental settings further enhance its utility in both preclinical and clinical studies.
Raclopride structure
Raclopride structure
Product Name:Raclopride
CAS No:84225-95-6
MF:C15H20Cl2N2O3
MW:347.236902236938
MDL:MFCD00274072
CID:727003
PubChem ID:253660082
Update Time:2025-06-08

Raclopride Chemical and Physical Properties

Names and Identifiers

    • (S)-3,5-Dichloro-N-((1-ethylpyrrolidin-2-yl)methyl)-2-hydroxy-6-methoxybenzamide
    • Raclopride
    • 3,5-dichloro-N-[[(2S)-1-ethylpyrrolidin-2-yl]methyl]-2-hydroxy-6-methoxybenzamide
    • Benzamide,3,5-dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2-hydroxy-6-methoxy-
    • S(-)-Raclopride L-Tartrate
    • (S)-(-)-RACLOPRIDE
    • 3,5-DICHLORO-N-(((2S)-1-ETHYL-2-PYRROLIDINYL)METHYL)-2-HYDROXY-6-METHOXYBENZAMIDE
    • 3,5-DICHLORO-N-[[(2S)-1-ETHYL-2-PYRROLIDINYL]METHYL]-2-HYDROXY-6-METHOXYBENZAMIDE
    • des-His1-[Glu9]-Glucagon (1-29) amide
    • FLA 870
    • PRASEODYMIUM(III) TRIFLUOROMETHANESULFONATE
    • (S)-3,5-Dichloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-hydroxy-6-methoxybenzamide
    • 3,5-Dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2-hydroxy-6-methoxybenzamide (ACI)
    • Benzamide, 3,5-dichloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-hydroxy-6-methoxy-, (S)- (ZCI)
    • (-)-Raclopride
    • AB00639928-12
    • MLS001423957
    • HMS2051C03
    • HMS2089C20
    • BRD-K04111260-001-10-0
    • NCGC00025303-01
    • SR-01000597538
    • BDBM50005118
    • DA-77328
    • R0094
    • Raclopridum
    • BRD-K04111260-001-05-0
    • BPBio1_001215
    • Tox21_110961_1
    • NC00002
    • (S)3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide
    • 430K3SOZ7G
    • C15H20Cl2N2O3
    • HMS3713O20
    • DB12518
    • NCGC00025303-10
    • PDSP1_000924
    • NCGC00025303-06
    • MFCD02179386
    • SR-01000597538-1
    • SCHEMBL116054
    • AKOS015966951
    • (S)-3,5-DICHLORO-N-((1-ETHYL-2-PYRROLIDINYL)METHYL)-6-HYDROXY-O-ANISAMIDE
    • DTXCID7025687
    • NCGC00025303-05
    • GTPL94
    • Racloprida [Spanish]
    • CHEBI:92070
    • 3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide(Raclopride)
    • HMS2232D05
    • D82063
    • NCGC00025303-02
    • AS-73734
    • CS-0027846
    • 3,5-Dichloro-N-((S)-1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide
    • DTXSID9045687
    • SMR000449275
    • A-40664
    • NCGC00025303-03
    • UNII-430K3SOZ7G
    • [3H]-raclopride
    • Tox21_110961
    • BRD-K04111260-001-01-9
    • S-(-)-raclopride
    • 3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide (raclopride)
    • MLS000758220
    • Q7279814
    • 3,5-dichloro-N-{[(2s)-1-ethylpyrrolidin-2-yl]methyl}-2-hydroxy-6-methoxybenzamide
    • RACLOPRIDE [WHO-DD]
    • HMS3412J08
    • Tocris-1810
    • 104953-11-9
    • S-raclopride
    • Benzamide, 3,5-dichloro-N-((1-ethyl-2-pyrrolidinyl)methyl)-2-hydroxy-6-methoxy-, (-)-
    • NS00015036
    • CHEMBL8809
    • RACLOPRIDE [MART.]
    • HMS3676J08
    • Racloprida
    • (-)-(S)-3,5-Dichloro-N-((1-ethyl-2-pyrrolidinyl)methyl)-6-hydroxy-o-anisamide
    • CCG-100752
    • Raclopride;3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide
    • NCGC00025303-04
    • HMS3268I08
    • CAS-84225-95-6
    • (S)-3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2-hydroxy-6-methoxy-benzamide
    • SR-01000597538-3
    • Raclopride [INN:BAN]
    • (S)-3,5-DICHLORO-N-((1-ETHYL-2-PYRROLIDINYL)METHYL)-2-HYDROXY-6-METHOXYBENZAMIDE
    • GTPL3299
    • Raclopridum [Latin]
    • RACLOPRIDE [INN]
    • 84225-95-6
    • Biomol-NT_000027
    • EX-A5252
    • HY-103414
    • (-)-(S)-3,5-Dichlor-N-((1-ethyl-2-pyrrolidinyl)methyl)-6-hydroxy-o-anisamid
    • SDCCGSBI-0051054.P002
    • [3H]raclopride
    • MDL: MFCD00274072
    • Inchi: 1S/C15H20Cl2N2O3/c1-3-19-6-4-5-9(19)8-18-15(21)12-13(20)10(16)7-11(17)14(12)22-2/h7,9,20H,3-6,8H2,1-2H3,(H,18,21)/t9-/m0/s1
    • InChI Key: WAOQONBSWFLFPE-VIFPVBQESA-N
    • SMILES: C(C1C(O)=C(Cl)C=C(Cl)C=1OC)(=O)NC[C@@H]1CCCN1CC

Computed Properties

  • Exact Mass: 346.08500
  • Monoisotopic Mass: 346.0850979 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing
  • Molecular Weight: 347.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Color/Form: White solid
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 52.0 to 56.0 deg-C
  • Boiling Point: 420.3±45.0 °C at 760 mmHg
  • Flash Point: 208.0±28.7 °C
  • Refractive Index: 1.563
  • Solubility: H2O: 89 mg/mL
  • PSA: 61.80000
  • LogP: 3.25050
  • Solubility: H2O: 89 mg/mL
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Raclopride Security Information

Raclopride Pricemore >>

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Raclopride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Boron tribromide Solvents: Diethyl ether
Reference
Potential neuroleptic agents. 4. Chemistry, behavioral pharmacology, and inhibition of [3H]spiperone binding of 3,5-disubstituted N-[(1-ethyl-2-pyrrolidinyl)methyl]-6-methoxysalicylamides
De Paulis, Tomas; Kumar, Yatendra; Johansson, Lars; Raemsby, Sten; Hall, Haakan; et al, Journal of Medicinal Chemistry, 1986, 29(1), 61-9

Production Method 2

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -20 °C; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7
Reference
An Improved Synthesis of PET Dopamine D2 Receptors Radioligand [11C]Raclopride
Fei, Xiangshu; Mock, Bruce H.; DeGrado, Timothy R.; Wang, Ji-Quan; Glick-Wilson, Barbara E.; et al, Synthetic Communications, 2004, 34(10), 1897-1907

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.2 Reagents: Triethylamine Solvents: Dichloromethane
1.3 Reagents: Boron tribromide
Reference
N-Fluoroalkylated and N-alkylated analogs of the dopaminergic D-2 receptor antagonist raclopride
Lannoye, G. S.; Moerlein, Stephen M.; Parkinson, D.; Welch, M. J., Journal of Medicinal Chemistry, 1990, 33(9), 2430-7

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Boron tribromide Solvents: Dichloromethane
Reference
Synthesis of [methoxy-3H]- and [methoxy-11C]-labeled raclopride. Specific dopamine-D2 receptor ligands
Ehrin, Erling; Gawell, Lars; Hoegberg, Thomas; De Paulis, Tomas; Stroem, Peter, Journal of Labelled Compounds and Radiopharmaceuticals, 1987, 24(8), 931-40

Raclopride Raw materials

Raclopride Preparation Products

Additional information on Raclopride

Raclopride: A Comprehensive Overview of CAS No. 84225-95-6

Raclopride (CAS No. 84225-95-6) is a synthetic benzamide derivative that has gained significant attention in the field of neuropharmacology and radiopharmaceuticals. This compound is primarily used as a dopamine D2 receptor antagonist and has found extensive applications in both research and clinical settings. In this comprehensive overview, we will delve into the chemical properties, pharmacological actions, and recent advancements in the use of Raclopride.

Chemical Properties and Structure

Raclopride is a white to off-white crystalline powder with the molecular formula C18H19FN2O2. It has a molecular weight of 316.36 g/mol. The compound is characterized by its benzamide core and a substituted phenyl ring, which contribute to its high affinity for dopamine D2 receptors. The chemical structure of Raclopride allows it to effectively compete with endogenous dopamine for receptor binding, making it a valuable tool in the study of dopaminergic pathways.

Pharmacological Actions

Raclopride primarily functions as a selective antagonist of dopamine D2 receptors. By blocking these receptors, it can modulate the activity of dopaminergic neurons, which play crucial roles in various physiological processes such as motor control, reward pathways, and cognitive functions. This property makes Raclopride particularly useful in the study of neurological disorders associated with dysregulation of dopaminergic signaling, such as Parkinson's disease and schizophrenia.

In addition to its receptor antagonism, Raclopride has been shown to have low affinity for other neurotransmitter receptors, including serotonin and adrenergic receptors. This selectivity minimizes potential off-target effects and enhances its utility as a research tool.

Clinical Applications and Research Uses

Raclopride has been extensively used in both preclinical and clinical research to investigate dopaminergic function. One of its most notable applications is in positron emission tomography (PET) imaging studies. When labeled with radioisotopes such as carbon-11 (11C), Raclopride-11C can be used to visualize and quantify dopamine D2/3 receptor availability in the brain. This technique has provided valuable insights into the pathophysiology of various neurological and psychiatric disorders.

In clinical settings, PET imaging with 11C--Raclopride has been used to assess the efficacy of dopaminergic therapies in patients with Parkinson's disease. By monitoring changes in receptor availability over time, researchers can evaluate the impact of treatments on dopaminergic function and tailor therapeutic interventions accordingly.

Beyond imaging applications, Raclopride has also been investigated for its potential therapeutic effects. Preclinical studies have shown that it can reduce hyperactivity and improve cognitive function in animal models of schizophrenia. These findings suggest that Raclopride-based therapies may offer new avenues for treating cognitive symptoms associated with psychiatric disorders.

Recent Research Developments

The field of neuropharmacology continues to evolve, and recent research has shed new light on the mechanisms underlying the actions of Raclopride. A study published in the journal "Neuropharmacology" (2023) explored the role of Raclopride strong>-induced changes in synaptic plasticity in the striatum. The researchers found that chronic administration of < strong>Raclopride strong > led to alterations in glutamatergic signaling pathways, which may contribute to its therapeutic effects on motor control and cognitive function. p > < p >Another notable development is the use of machine learning algorithms to predict the binding affinity of compounds likeRaclopride strong > for dopamine D< sub >2 sub > receptors. A study published in "Journal of Medicinal Chemistry" (2023) utilized computational models to identify novel derivatives with enhanced selectivity and potency. These findings have significant implications for drug discovery and development efforts aimed at improving treatments for dopaminergic disorders. p > < p >< strong >Conclusion strong > p > < p >< strong >Raclopride strong >(CAS No . 84225 -95 -6 ) remains a vital compound in neuropharmacological research due to its selective antagonism of dopamine D< sub >2 sub > receptors . Its applications in PET imaging , preclinical studies , and potential therapeutic uses highlight its importance in advancing our understanding of dopaminergic function . As ongoing research continues to uncover new insights ,Raclopride strong > is poised to play an increasingly significant role in both scientific inquiry and clinical practice . p > article > response >

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